S-Phenyl 3,3-dimethylbutanethioate
Cat. No. B8276743
M. Wt: 208.32 g/mol
InChI Key: GBAJRTNWCNVFEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563598B2
Procedure details
3,3-Dimethylbutanoyl chloride (695 μL, 5.0 mmol) in 15 mL toluene was added to a solution of triethylamine (0.70 mL, 5.0 mmol) and thiophenol (0.51 mL, 5.0 mmol) in 10 mL toluene. Reaction monitoring was accomplished by TLC: iso-hexane/ethyl acetate 25:1, Rf=0.63. Workup yielded 941 mg (90%) S-phenyl 3,3-dimethylbutanethioate 5 as pale yellow oil.
Name
iso-hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
90%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([CH3:8])([CH3:7])[CH2:3][C:4](Cl)=[O:5].C(N(CC)CC)C.[C:16]1([SH:22])[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.CCCC(C)C.C(OCC)(=O)C>C1(C)C=CC=CC=1>[CH3:1][C:2]([CH3:8])([CH3:7])[CH2:3][C:4](=[O:5])[S:22][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
695 μL
|
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Type
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reactant
|
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Smiles
|
CC(CC(=O)Cl)(C)C
|
|
Name
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|
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Quantity
|
0.7 mL
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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Quantity
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0.51 mL
|
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Type
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reactant
|
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Smiles
|
C1(=CC=CC=C1)S
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Name
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Quantity
|
15 mL
|
|
Type
|
solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
|
10 mL
|
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Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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iso-hexane ethyl acetate
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
CCCC(C)C.C(C)(=O)OCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
Reaction monitoring
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(CC(SC1=CC=CC=C1)=O)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 941 mg | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.3% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
